Cas no 146857-41-2 (1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester)
146857-41-2 structure
Product Name:1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester
CAS No:146857-41-2
MF:C8H12O2
MW:140.179682731628
CID:100987
PubChem ID:15178998
Update Time:2025-04-18
1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester
- 1-Cyclobutene-1-carboxylicacid,2-methyl-,ethylester(9CI)
- 1-methyl-2-cyclohexylnaphthalene
- 1-methyl-2-ethoxycarbonylcyclobutene
- Naphthalene,2-cyclohexyl-1-methyl
- Ethyl 2-methylcyclobutene-1-carboxylate
- SCHEMBL1626805
- 146857-41-2
-
- Inchi: 1S/C8H12O2/c1-3-10-8(9)7-5-4-6(7)2/h3-5H2,1-2H3
- InChI Key: SALUFYMOPCJHFP-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=C(C)CC1)=O
Computed Properties
- Exact Mass: 140.08400
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 1.65980
1-Cyclobutene-1-carboxylicacid, 2-methyl-, ethyl ester Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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